Cas no 664374-22-5 (Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate)

• Product Name: Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate
• CAS No: 664374-22-5
• MF: C₆H₉BF₃K
• MW: 188.04
• CID: 5917761
• PubChem ID: 23669707
• Update Time: 2025-11-02

Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate
• potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroboranuide
• 664374-22-5
• EN300-35858280

• Inchi： 1S/C6H9BF3.K/c1-6(2,3)4-5-7(8,9)10;/h1-3H3;/q-1;+1
• InChI Key： APGXHRVAHFVINV-UHFFFAOYSA-N
• SMILES： [C-]([B+3]([F-])([F-])[F-])#CC(C)(C)C.[K+]

Computed Properties

• Exact Mass: 188.0386464g/mol
• Monoisotopic Mass: 188.0386464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives

Additional information on Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate

Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate (CAS No. 664374-22-5): A Versatile Reagent in Modern Organic Synthesis

Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate (CAS No. 664374-22-5) is an organoboron compound that has gained significant attention in recent years due to its unique reactivity and applications in organic synthesis. This potassium trifluoroborate salt belongs to the family of alkynyl trifluoroborates, which are known for their stability and ease of handling compared to other organoboron reagents. The compound features a 3,3-dimethylbut-1-yn-1-yl group attached to a trifluoroborate anion, stabilized by a potassium counterion.

The growing interest in Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate is closely tied to the broader field of boron chemistry and its applications in cross-coupling reactions. Researchers and pharmaceutical companies are increasingly exploring this compound for its role in Suzuki-Miyaura coupling, one of the most widely used methods for forming carbon-carbon bonds. Unlike traditional boronic acids, trifluoroborate salts offer improved stability against protodeboronation and reduced sensitivity to moisture, making them attractive alternatives for complex synthetic routes.

From a structural perspective, the 3,3-dimethylbut-1-yn-1-yl moiety in Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate provides steric hindrance that can influence the regioselectivity of coupling reactions. This characteristic has been particularly valuable in the synthesis of alkyne-containing pharmaceuticals and functional materials. Recent studies have highlighted its utility in constructing molecular frameworks found in bioactive compounds, where the terminal alkyne group serves as a versatile handle for further derivatization.

The handling and storage of Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate require standard precautions for organometallic compounds. It is typically supplied as a white to off-white crystalline powder that is stable under inert atmosphere at room temperature. When working with this reagent, chemists appreciate its air stability compared to more sensitive alkynyl boron compounds, which often require strict exclusion of oxygen and moisture.

In the context of green chemistry initiatives, Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate represents an important development. The compound's stability reduces the need for special handling conditions, contributing to more sustainable laboratory practices. Furthermore, its efficiency in palladium-catalyzed reactions allows for lower catalyst loadings and reduced metal waste - key considerations in modern pharmaceutical process chemistry.

The commercial availability of Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate (CAS No. 664374-22-5) has expanded significantly in recent years, reflecting growing demand from both academic and industrial sectors. Suppliers typically offer this compound with high purity (>95%) and detailed characterization data, including 1H NMR, 13C NMR, and 19F NMR spectra. Pricing varies depending on quantity and purity requirements, but it remains competitive with other specialty boron reagents in the market.

Looking ahead, research continues to explore new applications for Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate in diverse areas such as material science, catalysis, and medicinal chemistry. Its combination of stability and reactivity makes it particularly promising for the development of novel conjugated polymers and small molecule therapeutics. As synthetic methodologies advance, this compound is likely to play an increasingly important role in the toolkit of modern organic chemists.

For researchers considering Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate for their projects, several practical considerations should be noted. The compound demonstrates good solubility in common organic solvents such as THF, DMSO, and DMF, while being less soluble in non-polar solvents. Reaction optimization studies suggest that optimal results in cross-coupling reactions are achieved with careful control of base and catalyst systems, with many successful examples employing Pd(PPh3)4 or Pd(dppf)Cl2 as catalysts.

The environmental fate and handling of Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate have also been subjects of recent investigation. While the compound shows good stability under normal laboratory conditions, proper waste disposal methods should be followed according to local regulations. The fluorine content in the trifluoroborate group warrants particular attention in waste management protocols, though the potassium salt form generally presents lower environmental concerns than some other organofluorine compounds.

In conclusion, Potassium (3,3-dimethylbut-1-yn-1-yl)trifluoroborate (CAS No. 664374-22-5) stands as a valuable reagent in contemporary organic synthesis, combining practical handling characteristics with versatile reactivity. Its applications span from academic research to industrial-scale pharmaceutical production, with ongoing developments likely to uncover additional uses for this interesting organoboron compound. As the field of boron chemistry continues to evolve, compounds like this will undoubtedly contribute to more efficient and sustainable synthetic methodologies.